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Introduction
Alexa Fluor 488 (AF488) is a bright, photostable, and pH-insensitive green fluorescent dye that

is widely used in various biological applications, including live-cell imaging. Its amine-reactive

form, AF488 NHS ester, allows for the covalent labeling of primary amines on proteins and

other biomolecules on the surface of living cells. This enables the visualization and tracking of

cellular components and dynamic processes in real-time without the need for genetic encoding

of fluorescent proteins. These application notes provide detailed protocols for labeling live cells

with AF488 amine and utilizing this powerful tool for studying cellular processes such as

endocytosis and receptor tyrosine kinase (RTK) signaling.
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Property Value Reference

Excitation Maximum 490 nm [1]

Emission Maximum 525 nm [1]

Quantum Yield 0.91 - 0.92 [1][2]

Molar Extinction Coefficient

(cm⁻¹M⁻¹)
~71,000 [3]

Photostability High [1][4][5]

pH Sensitivity
Stable over a wide pH range

(4-10)
[6]

Table 2: Photobleaching Characteristics of Alexa Fluor®
488 in Imaging
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Imaging Condition Observation Reference

Constant illumination (FITC

filter set, 60x objective)

Fluorescence remained at the

initial value after 30 seconds of

continuous illumination, while

fluorescein photobleached to

~20% of its initial value.

[4]

Two-photon microscopy (high

repetition rate)

Showed a 2-fold improvement

in the reduction of

photobleaching at a high

repetition rate (640 MHz)

compared to a standard rate

(80 MHz).

[7]

STED microscopy

While more photostable than

many dyes, it can undergo

photodegradation under the

high light intensity required for

super-resolution techniques.

[5]

Xenon lamp irradiation

Only 26% of Alexa Fluor 488

remained after 2 hours of

irradiation in one study.

[5]

Experimental Protocols
Protocol 1: General Labeling of Live Cell Surface
Proteins with AF488 NHS Ester
This protocol describes a general method for labeling cell surface proteins on live mammalian

cells in suspension.

Materials:

AF488 NHS Ester (succinimidyl ester)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Live mammalian cells in suspension

Phosphate-Buffered Saline (PBS), sterile, without calcium and magnesium

Cell culture medium appropriate for the cell line

Fetal Bovine Serum (FBS) or Bovine Serum Albumin (BSA)

Microcentrifuge tubes

Hemocytometer or automated cell counter

Fluorescence microscope

Procedure:

Cell Preparation:

Harvest cells and wash them once with sterile PBS to remove any residual serum.

Resuspend the cells in sterile PBS at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.

Preparation of AF488 NHS Ester Stock Solution:

Prepare a 10 mg/mL stock solution of AF488 NHS Ester in anhydrous DMSO.[6]

Note: NHS esters are moisture-sensitive; use dry DMSO and store the stock solution at

-20°C, protected from light.

Labeling Reaction:

Warm the cell suspension to room temperature.

Add the AF488 NHS Ester stock solution to the cell suspension. A final concentration of 1-

10 µg/mL is a good starting point, but the optimal concentration should be determined

empirically for each cell type and application.

Incubate the cells for 15-30 minutes at room temperature, protected from light.[8] Gently

mix the cells every 5-10 minutes to ensure uniform labeling.
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Washing:

To quench the reaction and remove unreacted dye, add an equal volume of complete cell

culture medium containing FBS or BSA. The primary amines in the serum proteins will

react with the remaining NHS ester.

Pellet the cells by centrifugation (e.g., 5 minutes at 300 x g).

Carefully remove the supernatant and resuspend the cell pellet in fresh, pre-warmed cell

culture medium.

Repeat the wash step two more times to minimize background fluorescence.

Imaging:

Resuspend the final cell pellet in an appropriate imaging medium (e.g., complete culture

medium or a specialized live-cell imaging solution).

Plate the cells on a suitable imaging dish or slide.

Image the cells using a fluorescence microscope equipped with a standard FITC/GFP filter

set (Excitation: ~488 nm, Emission: ~520 nm).

Protocol 2: Tracking Receptor-Mediated Endocytosis of
a Ligand Labeled with AF488
This protocol outlines the steps to label a specific ligand with AF488 and use it to visualize

receptor-mediated endocytosis in live cells.

Materials:

Purified ligand of interest (with available primary amines)

AF488 NHS Ester

Anhydrous DMSO

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)
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Size-exclusion chromatography column (e.g., Sephadex G-25)

Live cells expressing the receptor for the ligand

Complete cell culture medium

Live-cell imaging medium

Fluorescence microscope with time-lapse capabilities

Procedure:

Labeling of the Ligand with AF488:

Dissolve the purified ligand in the reaction buffer.

Prepare a fresh solution of AF488 NHS Ester in DMSO.

Add the AF488 NHS Ester solution to the ligand solution at a molar ratio of approximately

5-10 moles of dye per mole of protein. The optimal ratio may need to be determined

experimentally.

Incubate the reaction for 1 hour at room temperature, protected from light.

Separate the AF488-labeled ligand from unreacted dye using a size-exclusion

chromatography column.

Determine the degree of labeling and protein concentration.

Live-Cell Imaging of Endocytosis:

Plate the cells on an imaging dish and allow them to adhere overnight.

Replace the culture medium with pre-warmed, serum-free medium and incubate for 1-2

hours to reduce background from serum components.

Add the AF488-labeled ligand to the cells at a predetermined optimal concentration.
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Immediately begin acquiring images using a fluorescence microscope with time-lapse

capabilities.

Monitor the binding of the ligand to the cell surface and its subsequent internalization into

endocytic vesicles over time.[9][10]

Mandatory Visualizations
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Cell & Dye Preparation

Labeling Washing Imaging

1. Prepare Live Cells
(Wash & Resuspend)

3. Incubate Cells
with AF488 NHS Ester

2. Prepare AF488 NHS
Ester Stock (in DMSO)

4. Quench Reaction
(Add Serum-containing Medium)

5. Wash Cells (3x)
(Centrifugation)

6. Resuspend in
Imaging Medium

7. Live-Cell Imaging
(Fluorescence Microscope)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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